PM-1

• Molecular Formula: C16H14N2O2S
• Molecular Weight: 298.4 g/mol
• InChI: InChI=1S/C16H14N2O2S/c19-15(20)9-10-17-12-7-5-11(6-8-12)16-18-13-3-1-2-4-14(13)21-16/h1-8,17H,9-10H2,(H,19,20)
• InChIKey: PWKDNGQJVGZGED-UHFFFAOYSA-N

Standard plasma membrane dyes rapidly internalize or diffuse, compromising time-lapse imaging beyond 1-2 hours. PM-1 is a small-molecule Thioflavin-T derivative engineered for persistent, non-internalizing membrane labeling. - **Prolonged stability**: ~15-hour membrane retention half-life; supports 6-12 hour time-lapse experiments without re-staining. - **Validated applications**: Co-imaging with protein labels to distinguish ectodomain shedding from endocytic degradation (e.g., hCAIX). - **Low interference**: MW 298.36 Da minimizes physical perturbation of membrane proteins and lipid rafts; suitable for primary neurons and organoids. - **Supply**: Available in research quantities; ambient shipping.

PM-1 Plasma Membrane Dye Evidence

PM-1 (CAS 1449483-78-6) is a small-molecule fluorescent dye derived from Thioflavin-T (ThT) [1]. It functions as a highly specific plasma membrane (PM) probe for both live and fixed cells, enabling long-term imaging by integrating directly into the lipid bilayer . Its key characteristic is an extended retention time at the plasma membrane, with a reported half-life of approximately 15 hours, which facilitates studies of dynamic cell surface processes such as protein ectodomain shedding and endocytosis [1].

Workflow

Plasma membrane imaging (live/fixed cells)

Selection

Small-molecule probe with controlled membrane retention

Use Context

Long-term dynamics, shedding, endocytosis studies

• [1] Xu, S.-Q.; Sie, Z.-Y.; Tan, K.-T. Small Plasma Membrane-Targeted Fluorescent Dye for Long-Time Imaging and Protein Degradation Analyses. Anal. Chem. 2023, 95 (42), 15549–15555. View Source

PM-1 and Dye Substitution Risks

Generic substitution with conventional plasma membrane dyes often fails in long-term or high-resolution experiments due to two intrinsic limitations: rapid internalization and structural perturbation of the membrane. Cationic or neutral hydrophobic dyes are readily transported across the membrane by transmembrane potential or passive diffusion, leading to a short imaging window [1]. Additionally, many large fluorescent probes can physically distort the lipid bilayer, altering membrane dynamics and compromising physiological relevance [1]. The evidence below demonstrates that PM-1 was engineered to mitigate these specific failure modes, providing a quantifiably longer retention time and enhanced experimental robustness compared to widely used alternatives such as CellMask™ and DiI derivatives.

Attribute

PM‑1

Generic PM dyes

Membrane retention

~15 h half-life; minimal internalization

Minutes to ≤1.5 h; rapid endocytosis common

Imaging window

Supports overnight time-lapse without re-staining

Signal loss may preclude quantitative kinetics >1 h

Assay compatibility

Validated for co‑tracking shedding vs. endocytosis

Typically counterstain only; functional workflows not established

• [1] Xu, S.-Q.; Sie, Z.-Y.; Tan, K.-T. Small Plasma Membrane-Targeted Fluorescent Dye for Long-Time Imaging and Protein Degradation Analyses. Anal. Chem. 2023, 95 (42), 15549–15555. View Source

PM-1 Performance Comparisons

Membrane Retention Advantage

PM-1 demonstrates a significantly extended plasma membrane retention time compared to the widely used CellMask™ stain. PM-1 exhibits a retention half-life of approximately 15 hours on live cell membranes [1]. In contrast, under standard live-cell imaging conditions, CellMask™ plasma membrane staining typically lasts for only 60–90 minutes without detectable internalization [2].

Membrane Retention

Cross-study comparable

≥10‑fold longer stable labeling vs. CellMask/FM‑1‑43

Supports overnight time‑lapse imaging without re‑staining

Half‑life ~15 h; comparator windows 15–90 min

Evidence Dimension	Membrane retention time
Target Compound Data	Half-life ≈ 15 hours
Comparator Or Baseline	CellMask™ Plasma Membrane Stain: 60–90 minutes (1–1.5 hours) without detectable internalization
Quantified Difference	>10-fold increase in retention duration
Conditions	Live-cell imaging; PM-1 measured in cultured mammalian cells; CellMask™ as specified by manufacturer (Invitrogen) under typical live-cell conditions.

Why This Matters

This 10-fold increase in imaging window enables overnight time-lapse studies of membrane dynamics without the need for re-staining or correction for internalization artifacts.

• [1] Xu, S.-Q.; Sie, Z.-Y.; Tan, K.-T. Small Plasma Membrane-Targeted Fluorescent Dye for Long-Time Imaging and Protein Degradation Analyses. Anal. Chem. 2023, 95 (42), 15549–15555. View Source
• [2] Invitrogen / Thermo Fisher Scientific. CellMask™ Plasma Membrane Stains Product Information. View Source

Low Molecular Weight Advantage

PM-1 maintains robust plasma membrane labeling for >15 hours in standard cell culture, which is ideal for tracking dynamic membrane events. While DiI (and its derivative CM-DiI) are established neuronal tracers, their retention is often described by migration rate and generation transfer rather than a direct membrane half-life [2]. CM-DiI is reported to provide a fluorescence signal for at least 72 hours across cell divisions (3-6 generations) [3], but its utility in short-to-medium term (<24h) plasma membrane-specific imaging is limited by lateral diffusion within the membrane and eventual internalization in non-neuronal cells [2]. PM-1's 15-hour half-life provides a defined, stable window for acute membrane studies, avoiding the confounding variables of intracellular compartmentalization seen with lipophilic carbocyanine dyes like DiI in heterogeneous cell populations [1].

Size Advantage

Class-level inference

MW 298 Da vs. >10 kDa macromolecular labels

May reduce steric interference with membrane proteins

Data to verify; no direct perturbation assay reported

Evidence Dimension	Plasma membrane retention profile
Target Compound Data	Half-life ≈ 15 hours on the plasma membrane
Comparator Or Baseline	DiI / CM-DiI: Signal persists for generations (≥72h) but migrates along membrane (0.2-6 mm/day) and undergoes internalization
Quantified Difference	Qualitative difference in retention mechanism (stable membrane localization vs. lateral migration and intergenerational transfer)
Conditions	Live-cell imaging; PM-1 data from mammalian cell culture; DiI/CM-DiI data from neuronal tracing literature and vendor specifications.

Why This Matters

For experiments requiring unambiguous, stable plasma membrane localization over a defined 12–24 hour period, PM-1 provides a cleaner signal than carbocyanine dyes, reducing the need for complex image analysis to exclude internalized or laterally diffused probe.

• [1] Xu, S.-Q.; Sie, Z.-Y.; Tan, K.-T. Small Plasma Membrane-Targeted Fluorescent Dye for Long-Time Imaging and Protein Degradation Analyses. Anal. Chem. 2023, 95 (42), 15549–15555. View Source
• [2] Honig, M. G.; Hume, R. I. Fluorescent carbocyanine dyes allow living neurons of identified origin to be studied in long-term cultures. J. Cell Biol. 1986, 103 (1), 171–187. View Source
• [3] Anjiechem. Celltracker CM-Dil Product Information. View Source

Ectodomain Shedding and Endocytosis Analysis

PM-1 has been validated in a dual-color co-localization assay to dissect ectodomain shedding versus endocytosis of the transmembrane protein human carbonic anhydrase IX (hCAIX). PM-1 was used to delineate the plasma membrane boundary, while an anti-hCAIX antibody labeled the protein of interest [1]. This approach demonstrated that native hCAIX is predominantly degraded via an ectodomain shedding mechanism, a process that was reversed to endocytic degradation in the presence of sheddase inhibitors [1].

Shedding vs. Endocytosis

Direct head-to-head

Discriminates ectodomain shedding from endocytic degradation of hCAIX

Validated workflow for protein degradation pathway studies

Live‑cell imaging with sheddase inhibitor BB‑94

Evidence Dimension	Co-localization and functional assay validation
Target Compound Data	Successfully resolved hCAIX degradation pathway (shedding vs. endocytosis) in live-cell imaging
Comparator Or Baseline	N/A – Application-specific validation
Quantified Difference	N/A – Application-specific validation
Conditions	Live-cell imaging of hCAIX-transfected cells; co-staining with anti-hCAIX antibody.

Why This Matters

This validated application confirms PM-1's utility as a precise reference marker for membrane protein trafficking studies, a capability not demonstrated for generic membrane dyes that may interfere with antibody binding or exhibit high background.

• [1] Xu, S.-Q.; Sie, Z.-Y.; Tan, K.-T. Small Plasma Membrane-Targeted Fluorescent Dye for Long-Time Imaging and Protein Degradation Analyses. Anal. Chem. 2023, 95 (42), 15549–15555. View Source

Intermediate Retention Window

PM-1, with a molecular weight of 298.36 g/mol , is a small-molecule probe. The original characterization paper highlights that many conventional PM-targeted fluorescent dyes are 'too large and thus might potentially perturb the membrane and affect its functions' [1]. PM-1 was specifically designed to be small, minimizing steric hindrance and allowing it to embed directly into the lipid bilayer without causing significant structural or functional disruption [1].

Temporal Niche

Cross-study comparable

Intermediate half‑life between short‑lived stains and week‑long trackers

Fits overnight imaging without extreme long‑term dilution

~15 h vs. ≤1.5 h (FM/CellMask) and >10 days (PKH/DiI)

Evidence Dimension	Molecular weight / size
Target Compound Data	298.36 g/mol
Comparator Or Baseline	Many protein-based or large-conjugate PM dyes (e.g., fluorescent lectins, antibody conjugates, or large polymeric nanoparticles) are >10-100x larger.
Quantified Difference	>1 order of magnitude difference in molecular weight relative to large bioconjugates
Conditions	Theoretical/structural comparison; functional relevance established in peer-reviewed publication.

Why This Matters

Procuring a small-molecule dye like PM-1 reduces the risk of experimental artifacts caused by probe-induced membrane deformation or altered lateral mobility of membrane proteins.

• [1] Xu, S.-Q.; Sie, Z.-Y.; Tan, K.-T. Small Plasma Membrane-Targeted Fluorescent Dye for Long-Time Imaging and Protein Degradation Analyses. Anal. Chem. 2023, 95 (42), 15549–15555. View Source

PM-1 Application Scenarios

Overnight Membrane Dynamics Imaging

Researchers requiring extended observation of cell surface morphology, such as membrane ruffling, cell spreading, or immune synapse formation, benefit from PM-1's 15-hour plasma membrane half-life [1]. This eliminates the need for repeated staining and minimizes imaging interruptions due to probe internalization [1].

Ectodomain Shedding and Degradation Studies

PM-1 is a proven marker for co-localization with protein-specific probes (e.g., antibodies, SNAP-tags) to distinguish between shedding and endocytic degradation pathways. This was successfully applied to study the fate of transmembrane hCAIX [1].

High-Content Screening Membrane Segmentation

When membrane integrity and native dynamics are critical, PM-1's small-molecule structure (MW 298.36 g/mol) offers a low-perturbation alternative to large protein or nanoparticle conjugates, which can restrict membrane fluidity and protein diffusion [1].

Minimal Perturbation for Sensitive Cells

Unlike some dyes that require live cells for optimal labeling or leak out upon fixation, PM-1 maintains its localization in both live and fixed cells , enabling consistent sample preparation and archival imaging.

Application

Selection Property

Validation Focus

Overnight membrane dynamics imaging

Extended retention without rapid internalization

Fluorescence stability over 6–12 h time‑lapse

Ectodomain shedding and degradation studies

Co‑imaging capability with protein labels

Discrimination of shedding vs. endocytic routes

High‑content screening segmentation

Consistent membrane boundary signal over multi‑hour runs

Segmentation accuracy and reduced re‑staining needs

Minimal perturbation for sensitive cells

Low molecular weight (small‑molecule) probe

Maintenance of native membrane protein function

• [1] Xu, S.-Q.; Sie, Z.-Y.; Tan, K.-T. Small Plasma Membrane-Targeted Fluorescent Dye for Long-Time Imaging and Protein Degradation Analyses. Anal. Chem. 2023, 95 (42), 15549–15555. View Source